(4-(Methylthio)phenyl)(4-phenylpiperazin-1-yl)methanone

• IUPAC Name: (4-methylsulfanylphenyl)-(4-phenylpiperazin-1-yl)methanone
• InChI: InChI=1S/C18H20N2OS/c1-22-17-9-7-15(8-10-17)18(21)20-13-11-19(12-14-20)16-5-3-2-4-6-16/h2-10H,11-14H2,1H3
• InChI Key: AAHPLHIADLWLFY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

(4-(Methylthio)phenyl)(4-phenylpiperazin-1-yl)methanone, also known as MeOPP, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. MeOPP is a piperazine derivative that has been synthesized through a multi-step process, and its unique chemical structure has been found to possess several interesting properties that make it an ideal candidate for further investigation.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel N-phenylpyrazolyl aryl methanones derivatives, containing arylthio/sulfinyl/sulfonyl groups, were synthesized from 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one. The crystal structure of one such compound, featuring the arylsulfonyl moiety, was reported, indicating potential applications in material science and structural chemistry (Wang et al., 2015).

Biological Activities

• A series of (5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)(4arylpiperazino)methanones were synthesized and evaluated for their antibacterial activity against human pathogenic bacteria. Compounds with certain substituents on the piperazine ring showed significant inhibition of bacterial growth, highlighting their potential as antibacterial agents (Nagaraj et al., 2018).

Anticancer Potential

• A series of 10-(4-phenylpiperazin-1-yl)methanones derived from tricyclic heterocycles were screened for their antiproliferative properties against a large number of cancer cell lines. Some analogues demonstrated excellent antiproliferative properties with low nanomolar GI50 values, and potent inhibition of tubulin polymerization. This suggests their potential as novel and potent tubulin polymerization inhibitors with anticancer therapeutic potential (Prinz et al., 2017).

Molecular Docking and Theoretical Studies

• Novel compounds such as (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone were synthesized and characterized, with their structures optimized using density functional theory. Molecular docking studies were carried out to understand their antibacterial activity, showcasing the integration of computational chemistry in drug design and discovery (Shahana & Yardily, 2020).

Material Science and NLO Applications

• Organic compounds with structural similarities, such as (4-hydroxypiperidin-1-yl)(4-methylphenyl)methanone, were synthesized and characterized for their nonlinear optical (NLO) properties. The study of these compounds contributes to the development of new materials for optical and electronic applications (Revathi et al., 2018).